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Compound of Interest

Compound Name:
2-((2-(2-Hydroxyethoxy)-4-

nitrophenyl)amino)ethanol

Cat. No.: B1203154 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of 2-[2-(2-hydroxyethoxy)-4-

nitroanilino]ethanol. The information is intended for researchers, scientists, and professionals in

the field of drug development and chemical research.

Chemical and Physical Properties
2-[2-(2-hydroxyethoxy)-4-nitroanilino]ethanol, also known by its hair dye designation HC Yellow

No. 4, is a nitroaromatic compound.[1][2] It is recognized for its vibrant yellow color and is used

in semi-permanent and permanent hair coloring formulations.[1][3] The presence of nitro,

amino, and multiple hydroxyl functional groups suggests a compound with versatile chemical

reactivity and potential for a range of applications.
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Identifier Value

Chemical Name 2-[2-(2-hydroxyethoxy)-4-nitroanilino]ethanol

CAS Number 59820-43-8

Molecular Formula C₁₀H₁₄N₂O₅

Molecular Weight 242.23 g/mol

Synonyms

HC Yellow No. 4, N,O-Di(2-hydroxyethyl)-2-

amino-5-nitrophenol, 2-(3-Nitro-6-(beta-

hydroxyethylamino)phenoxy)ethanol[4][5]

InChI

1S/C10H14N2O5/c13-4-3-11-9-2-1-

8(12(15)16)7-10(9)17-6-5-14/h1-2,7,11,13-

14H,3-6H2

InChI Key PNENOUKIPPERMY-UHFFFAOYSA-N

SMILES
OCCOC1=CC(=C(C=C1)NCCO)--INVALID-

LINK--[O-]

Physicochemical Properties
Property Value

Appearance Canary yellow fluffy powder[5]

Melting Point 140 °C[5]

Solubility Soluble in water[4]

Purity Typically available at 98% purity (via HPLC)[6]

Toxicological and Safety Information
This compound is classified as having acute oral toxicity and is a suspected mutagen. It can

also cause skin sensitization and is harmful to aquatic life with long-lasting effects.
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Hazard Statement Code

Harmful if swallowed H302

May cause an allergic skin reaction H317

Suspected of causing genetic defects H341

Harmful to aquatic life with long lasting effects H412

Experimental Protocols: Synthesis
The synthesis of 2-[2-(2-hydroxyethoxy)-4-nitroanilino]ethanol can be achieved through a multi-

step process. A method described in Chinese patent CN104744273A involves a two-step

synthesis starting from 2-amino-5-nitrophenol.[7]

Step 1: Synthesis of 2-(3-nitro-6-aminophenoxy)ethanol
This initial step involves the hydroxyethylation of 2-amino-5-nitrophenol.

Reactants: 2-amino-5-nitrophenol, an alkali (such as solid sodium hydroxide on hydrotalcite),

a hydroxyethylation reagent (e.g., ethylene chlorohydrin), and a solvent (e.g., water).[7]

Procedure:

In a 500ml autoclave, add 250.0g of water, 25.0g (0.16 mol) of 2-amino-5-nitrophenol,

9.68g of solid alkali, and 19.3g (0.24 mol) of ethylene chlorohydrin.[7]

Stir the mixture and heat to 115-125 °C.[7]

Maintain the reaction under a pressure of 0.2-0.3 MPa for 8 hours.[7]

Upon completion, the intermediate 2-(3-nitro-6-aminophenoxy)ethanol is obtained.

Step 2: Synthesis of N-[2-(2-hydroxyethoxy)-4-
nitrophenyl] ethanol amine
The intermediate from Step 1 is then converted to the final product through condensation and

hydrolysis.
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Reactants: 2-(3-nitro-6-aminophenoxy)ethanol, dimethylformamide (DMF), ethyl

chloroformate, and calcium carbonate, followed by aqueous sodium hydroxide.[7]

Procedure:

In a 500ml autoclave, add 23.2g of 2-(3-nitro-6-aminophenoxy)ethanol, 232.0g of DMF,

23.4g of ethyl chloroformate, and 12.0g of calcium carbonate.[7]

Stir and heat the mixture to 60-100 °C under a pressure of 0.1-1.0 MPa for 4-9 hours.[7]

Monitor the reaction by HPLC until the starting material is consumed (less than 0.5%).[7]

Add a 20% aqueous sodium hydroxide solution and maintain the temperature at 50-90 °C

for 4-7 hours for hydrolysis.[7]

Monitor the hydrolysis by HPLC until the intermediate is less than 1.0%.[7]

Dilute the reaction solution with 232g of water, filter, and wash the filter cake.[7]

Dry the product in an oven to obtain N-[2-(2-hydroxyethoxy)-4-nitrophenyl] ethanol amine.

[7]

Potential Applications and Research Areas
While the primary documented use of 2-[2-(2-hydroxyethoxy)-4-nitroanilino]ethanol is as a hair

colorant, its chemical structure suggests potential for broader applications, particularly in

medicinal chemistry.

Nitroaniline derivatives are a class of compounds that have garnered significant interest for

their diverse biological activities, including anticancer and antimicrobial properties.[8][9] The

nitro group can be bioreduced in hypoxic environments, such as those found in solid tumors, to

form reactive species that can induce cell death.[8] The amino and hydroxyl groups on the

molecule provide sites for further chemical modification, allowing for the synthesis of a library of

derivatives with potentially enhanced biological activity.
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The following diagram illustrates a potential synthetic pathway for 2-[2-(2-hydroxyethoxy)-4-

nitroanilino]ethanol based on the described experimental protocols.
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Caption: A potential synthesis pathway for the target compound.

General Structure-Activity Relationship Concept
The following diagram illustrates the general concept of how the functional groups on a

nitroaniline derivative can be modified to explore structure-activity relationships (SAR) in drug

discovery.
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Structure-Activity Relationship (SAR) Exploration
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Caption: Exploring structure-activity relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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